![molecular formula C6H15ClN2 B1449418 [(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride CAS No. 2059942-52-6](/img/structure/B1449418.png)
[(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride
Overview
Description
“[(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride”, also known as DMCH, is a chemical compound with a wide range of applications. It has a molecular weight of 150.65 g/mol . The compound is typically stored at 4 degrees Celsius and is usually available in powder form .
Molecular Structure Analysis
The molecular formula of “[(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride” is C6H15ClN2 . The InChI code for this compound is 1S/C6H14N2.ClH/c1-6(2)3-5(6)4-8-7;/h5,8H,3-4,7H2,1-2H3;1H .
Scientific Research Applications
Organic Chemistry
In organic chemistry, this compound finds its application in the synthesis of hydrazones through its reaction with carbonyl compounds. Hydrazones are valuable intermediates in the preparation of heterocyclic compounds and can also undergo further chemical transformations, such as the Wolff-Kishner reduction, to yield hydrocarbons .
Material Science
This compound’s applications extend to material science, where it can be involved in the development of new materials with specific properties. Its reactivity with various agents can lead to the formation of polymers or other novel materials with potential industrial applications .
Life Science Research
In life sciences, [(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride can be used in biochemical assays and as a reagent in the study of biological systems. Its ability to react with biomolecules can help in understanding the structure and function of proteins and nucleic acids .
Chemical Synthesis
The compound is instrumental in chemical synthesis, where it can act as a reagent for introducing the hydrazine moiety into other molecules. This is particularly useful in the synthesis of various organic compounds, including natural products and potential drug candidates .
Chromatography
In chromatographic techniques, derivatives of this compound can be used as standards or as components of the mobile phase to help in the separation and analysis of complex mixtures. Its unique chemical properties can enhance the resolution and detection of analytes .
Analytical Research
Analytical research benefits from the use of [(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride in the development of new analytical methods. It can be a part of calibration standards or used in the synthesis of markers and probes for various detection techniques .
Safety and Hazards
The safety information for “[(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
(2,2-dimethylcyclopropyl)methylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2.ClH/c1-6(2)3-5(6)4-8-7;/h5,8H,3-4,7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOAUUMIBHGYLOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1CNN)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,2-Dimethylcyclopropyl)methyl]hydrazine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine](/img/structure/B1449348.png)
![8-(2-(4-Bromo-2-chlorophenoxy)ethyl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B1449353.png)
![2-ethyl-3-(piperidin-3-yl)-3H-imidazo[4,5-b]pyridine](/img/structure/B1449358.png)